Cas no 361345-08-6 (Benzamide, N-[2-oxo-4-(2-propenyl)-3-oxazolidinyl]- (9CI))

Benzamide, N-[2-oxo-4-(2-propenyl)-3-oxazolidinyl]- (9CI) structure
361345-08-6 structure
Product Name:Benzamide, N-[2-oxo-4-(2-propenyl)-3-oxazolidinyl]- (9CI)
CAS No:361345-08-6
MF:C13H14N2O3
MW:246.261863231659
CID:1022613
PubChem ID:11357026
Update Time:2025-04-20

Benzamide, N-[2-oxo-4-(2-propenyl)-3-oxazolidinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-oxo-4-(2-propenyl)-3-oxazolidinyl]- (9CI)
    • N-(2-oxo-4-prop-2-enyl-1,3-oxazolidin-3-yl)benzamide
    • N-(4-Allyl-2-oxooxazolidin-3-yl)benzamide
    • 361345-08-6
    • N-[2-Oxo-4-(prop-2-en-1-yl)-1,3-oxazolidin-3-yl]benzamide
    • N-(4-Allyl-2-oxo-1,3-oxazolidin-3-yl)benzamide
    • DTXSID50463444
    • Inchi: 1S/C13H14N2O3/c1-2-6-11-9-18-13(17)15(11)14-12(16)10-7-4-3-5-8-10/h2-5,7-8,11H,1,6,9H2,(H,14,16)
    • InChI Key: AGPAHUVQHISOAS-UHFFFAOYSA-N
    • SMILES: O1C(N(C(CC=C)C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 246.10044231g/mol
  • Monoisotopic Mass: 246.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.6Ų
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